Cas no 1330266-29-9 (2-Amino-6-mercaptopurine-13C2,15N)

• Product name: 2-Amino-6-mercaptopurine-13C2,15N
• CAS No: 1330266-29-9
• MF: C₅H₅N₅S
• MW: 170.17
• CID: 4555380
• PubChem ID: 71313288

2-Amino-6-mercaptopurine-13C2,15N Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-mercaptopurine-13C2,15N
• 2-AMino-1,7(9)-dihydro-purine-6-thione-13C2,15N
• 2-AMino-9H-purine-6-thiol-13C2,15N
• 6-Thioguanine-13C2,15N
• Tioguanine-13C2,15N
• [13C2,15N]-2-Amino-6-mercaptopurine
• Mercaptopurine Impurity 7
• 2-amino-3,7-dihydropurine-6-thione
• 2-Amino-1,7(9)-dihydro-purine-6-thione-13C2,15N; Tioguanine-13C2,15N; 6-Thioguanine-13C2,15N; 2-Amino-9H-purine-6-thiol-13C2,15N;
• 1330266-29-9

• Inchi： InChI=1S/C5H5N5S/c6-5-9-3-2(4(11)10-5)7-1-8-3/h1H,(H4,6,7,8,9,10,11)/i2+1,3+1,7+1
• InChI Key： WYWHKKSPHMUBEB-QZTPXDJLSA-N
• SMILES： c1(N)nc2ncnc2c(S)n1

Computed Properties

• Exact Mass: 170.03031092g/mol
• Monoisotopic Mass: 170.03031092g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 111Ų